Cas no 54922-04-2 (Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one)

• Product name: Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one
• CAS No: 54922-04-2
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 6151227
• PubChem ID: 92030016

Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one
• EN300-6497888
• 54922-04-2
• 2',3'-DIHYDROSPIRO[CYCLOHEXANE-1,1'-INDEN]-2-EN-4-ONE

• Inchi： 1S/C14H14O/c15-12-6-9-14(10-7-12)8-5-11-3-1-2-4-13(11)14/h1-4,6,9H,5,7-8,10H2
• InChI Key： VGZLWLBKDBUFIM-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C3C=CC=CC=3CC2)CC1

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.9

Additional information on Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one

Exploring the Unique Properties and Applications of Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one (CAS No. 54922-04-2)

Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one (CAS No. 54922-04-2) is a fascinating spirocyclic compound that has garnered significant attention in the field of organic chemistry and material science. This compound, characterized by its unique spiro-fused ring system, offers a wide range of potential applications, from pharmaceuticals to advanced materials. Its molecular structure, featuring a dihydroindene moiety fused with a cyclohex-2-ene ring, makes it a versatile building block for synthetic chemists.

The spirocyclic framework of Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one is particularly noteworthy due to its ability to impart rigidity and stability to molecular structures. This property is highly sought after in the design of drug candidates and functional materials. Researchers have explored its potential in creating novel pharmaceutical intermediates, where the spirocyclic core can enhance binding affinity and selectivity toward biological targets. Additionally, its rigid structure makes it an excellent candidate for developing high-performance polymers and liquid crystals.

One of the most intriguing aspects of Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one is its role in asymmetric synthesis. The compound's chiral centers and spirocyclic architecture make it a valuable scaffold for constructing enantiomerically pure molecules. This is particularly relevant in the context of chiral drug development, where the demand for optically active compounds continues to rise. Recent studies have highlighted its utility in catalysis and stereoselective reactions, further expanding its applications in synthetic chemistry.

In the realm of material science, Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one has shown promise as a precursor for organic electronic materials. Its conjugated system and spirocyclic rigidity contribute to enhanced charge transport properties, making it a potential candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable thin films and its compatibility with various processing techniques further bolster its appeal in this field.

From an industrial perspective, the synthesis and scalability of Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one have been subjects of ongoing research. Advances in green chemistry and sustainable synthesis have led to the development of more efficient and environmentally friendly routes to produce this compound. These innovations align with the growing emphasis on sustainable chemical processes and reduced environmental impact, which are key concerns for modern chemical industries.

The market potential of Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one is also worth noting. With increasing demand for high-performance materials and specialty chemicals, this compound is poised to play a significant role in various industries. Its applications in pharmaceuticals, electronics, and advanced materials are expected to drive its adoption in the coming years. Furthermore, the compound's versatility and unique properties make it a valuable asset for research and development initiatives.

In conclusion, Spiro[1,2-dihydroindene-3,4'-cyclohex-2-ene]-1'-one (CAS No. 54922-04-2) is a remarkable spirocyclic compound with a broad spectrum of applications. Its unique molecular structure, combined with its potential in drug development, material science, and sustainable chemistry, makes it a subject of ongoing interest for researchers and industry professionals alike. As advancements in synthetic methodologies and application technologies continue to evolve, the significance of this compound is likely to grow, solidifying its position as a key player in the chemical landscape.